3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide

• IUPAC Name: 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide
• InChI: InChI=1S/C14H12N2O2/c1-16(10-13-6-3-7-18-13)14(17)12-5-2-4-11(8-12)9-15/h2-8H,10H2,1H3
• InChI Key: URMYRVKIIPDAAV-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CO1)C(=O)C2=CC=CC(=C2)C#N
• Molecular Formula: C14H12N2O2
• Molecular Weight: 240.26 g/mol

Description

3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide, also known as CFMB, is a synthetic compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. CFMB is a benzamide derivative that contains a cyano group and a furan-2-ylmethyl group attached to the benzene ring.

Scientific Research Applications

3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has shown promising results in various scientific research applications. One of the most significant applications of 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide is in the field of medicinal chemistry. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has been reported to exhibit potent anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. Studies have shown that 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide induces apoptosis in cancer cells by activating the mitochondrial pathway and inhibiting the PI3K/Akt/mTOR signaling pathway.
3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has also been studied for its potential applications in the treatment of Alzheimer's disease. Studies have shown that 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide inhibits the aggregation of amyloid-beta peptide, which is a hallmark of Alzheimer's disease. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has also been reported to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide is not fully understood. However, studies have suggested that 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide exerts its biological effects by modulating various signaling pathways. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has been reported to inhibit the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth, proliferation, and survival. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide also activates the mitochondrial pathway, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide inhibits the proliferation and migration of cancer cells. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has also been reported to induce apoptosis in cancer cells by activating the mitochondrial pathway. In animal models of Alzheimer's disease, 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has been reported to improve cognitive function and reduce amyloid-beta aggregation.

Advantages and Limitations for Lab Experiments

3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has several advantages for use in lab experiments. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide is a synthetic compound that can be easily synthesized in the lab. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide is also stable and can be stored for extended periods without degradation. However, 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has some limitations for lab experiments. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide is a relatively new compound, and its biological effects are not fully understood. Further studies are needed to elucidate the mechanism of action and potential side effects of 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide.

Future Directions

3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has several potential future directions for scientific research. One area of research is the development of 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide as a potential anticancer drug. Further studies are needed to determine the efficacy and safety of 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide in animal models and clinical trials. Another area of research is the development of 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide as a potential treatment for Alzheimer's disease. 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide has shown promising results in animal models, and further studies are needed to determine its efficacy and safety in humans. Additionally, 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide may have potential applications in other fields, such as biochemistry and pharmacology. Further studies are needed to explore these potential applications.

Synthesis Methods

The synthesis of 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide involves the reaction of 3-amino-N-(furan-2-ylmethyl)benzamide with acetic anhydride and cyanogen bromide in the presence of a base such as triethylamine. The reaction yields 3-cyano-N-(furan-2-ylmethyl)-N-methylbenzamide as a white solid with a yield of around 70%. The purity of the compound can be improved by recrystallization from a suitable solvent.